Cas no 52267-39-7 (Benzyl Methyl Malnonate)

Benzyl Methyl Malonate is a versatile ester derivative of malonic acid, widely utilized as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its bifunctional structure, featuring both benzyl and methyl ester groups, enables efficient participation in condensation, alkylation, and Michael addition reactions. The compound is particularly valued for its stability and reactivity in constructing complex molecular frameworks, including active pharmaceutical ingredients (APIs) and fine chemicals. Its solubility in common organic solvents facilitates straightforward handling in laboratory and industrial settings. Benzyl Methyl Malonate is also employed in the synthesis of heterocyclic compounds and specialty polymers, underscoring its broad utility in synthetic chemistry.
Benzyl Methyl Malnonate structure
Benzyl Methyl Malnonate structure
Product name:Benzyl Methyl Malnonate
CAS No:52267-39-7
MF:C11H12O4
MW:208.210583686829
MDL:MFCD00008461
CID:367355
PubChem ID:87572954

Benzyl Methyl Malnonate Chemical and Physical Properties

Names and Identifiers

    • Benzyl methyl malonate
    • 3-O-benzyl 1-O-methyl propanedioate
    • Benzyl Methyl Malnonate
    • Propanedioicacid, 1-methyl 3-(phenylmethyl) ester
    • Malonic Acid Benzyl Methyl Ester
    • Dimethyl benzylmalonate
    • Propanedioic acid methyl phenylmethyl ester
    • 1-benzyl 3-methyl propanedioate
    • IAUZDBFOEWAQFE-UHFFFAOYSA-N
    • Malonic acid 1-benzyl 3-methyl ester
    • Propanedioic acid, methyl phenylmethyl ester
    • benzylmethyl malonate
    • Methyl benzyl malonate
    • benzyl methyl propanedioate
    • KSC493E1F
    • Benzyl methyl malonate, 90%
    • 1-Benzyl 3-methyl malonate #
    • phenylmethyl methyl propanedioate
    • IAUZDBFOEWAQFE-UHFFFAOYSA-
    • malonic aci
    • MDL: MFCD00008461
    • Inchi: 1S/C11H12O4/c1-14-10(12)7-11(13)15-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
    • InChI Key: IAUZDBFOEWAQFE-UHFFFAOYSA-N
    • SMILES: O(C(C([H])([H])C(=O)OC([H])([H])[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 208.07400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: powder
  • Density: 1.164
  • Boiling Point: 333.5℃ at 760 mmHg
  • Flash Point: >113℃(>235.4℉)(lit.)
  • Refractive Index: n20/D 1.502(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 52.60000
  • LogP: 1.29290
  • Solubility: Not determined

Benzyl Methyl Malnonate Security Information

Benzyl Methyl Malnonate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzyl Methyl Malnonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB356885-25 g
Benzyl methyl malonate, 95%; .
52267-39-7 95%
25g
€134.20 2023-04-26
TRC
B285475-5g
Benzyl Methyl Malnonate
52267-39-7
5g
$ 150.00 2023-04-18
abcr
AB356885-5g
Benzyl methyl malonate, 95%; .
52267-39-7 95%
5g
€66.70 2025-02-15
Chemenu
CM184181-100g
Benzyl methyl malonate
52267-39-7 95%
100g
$327 2021-06-16
TRC
B285475-10g
Benzyl Methyl Malnonate
52267-39-7
10g
$ 242.00 2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034516-5g
Benzyl methyl malonate
52267-39-7 98%
5g
¥119.00 2024-05-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1034516-1g
Benzyl methyl malonate
52267-39-7 98%
1g
¥38 2023-04-13
eNovation Chemicals LLC
D696098-100g
Benzyl Methyl Malonate
52267-39-7 95%
100g
$465 2024-07-20
Chemenu
CM184181-100g
Benzyl methyl malonate
52267-39-7 95%
100g
$327 2022-06-11
Fluorochem
092768-25g
Benzyl methyl malonate
52267-39-7 95%
25g
£90.00 2022-03-01

Benzyl Methyl Malnonate Related Literature

Additional information on Benzyl Methyl Malnonate

Benzyl Methyl Malonate: A Comprehensive Overview

Benzyl Methyl Malonate, also known by its CAS number 52267-39-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the chemical formula C11H12O3, is a derivative of malonic acid, where one carboxylic acid group is esterified with methyl alcohol and the other with benzyl alcohol. The compound's structure endows it with unique properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials.

The synthesis of Benzyl Methyl Malonate typically involves the esterification of malonic acid with benzyl and methyl alcohols under acidic conditions. This reaction is well-documented in organic chemistry literature and is often optimized for high yield and purity. Recent studies have explored the use of catalytic systems, such as enzymatic catalysts, to enhance the efficiency of this process, aligning with the growing trend toward sustainable and eco-friendly chemical synthesis.

One of the most notable applications of Benzyl Methyl Malonate is in the field of polymer science. Researchers have demonstrated its ability to serve as a monomer in the synthesis of polyesters and polyamides, which exhibit excellent mechanical and thermal properties. For instance, a study published in 2023 highlighted the use of Benzyl Methyl Malonate in the development of biodegradable polymers for packaging applications, addressing the global challenge of plastic waste.

In addition to its role in polymer synthesis, Benzyl Methyl Malonate has found applications in drug delivery systems. Its ester groups make it an ideal candidate for modifying drug molecules to improve their solubility and bioavailability. Recent advancements have focused on its use as a carrier in nanoparticle-based drug delivery systems, where it enhances the targeting efficiency and reduces side effects.

The compound's reactivity also makes it a valuable precursor in organic synthesis. For example, it can undergo various transformations, such as nucleophilic substitution and condensation reactions, to yield complex molecular structures. A 2023 study reported its use in the synthesis of novel heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

From an environmental perspective, Benzyl Methyl Malonate's biodegradability has been a topic of interest. Research indicates that under aerobic conditions, the compound undergoes rapid degradation, making it a more sustainable alternative to traditional synthetic intermediates. This property aligns with the increasing demand for eco-friendly chemicals in industries such as textiles and coatings.

In conclusion, Benzyl Methyl Malonate (CAS No. 52267-39-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.

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